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This guide provides a comprehensive analysis of the safety data for trans-3-
Hydroxycyclopentanecarbonitrile, designed for researchers, scientists, and drug

development professionals. Moving beyond a simple recitation of a Safety Data Sheet (SDS),

this document synthesizes regulatory data with practical, field-proven insights to ensure a

robust culture of safety in the laboratory. We will deconstruct the compound's hazard profile,

establish a logical workflow for risk assessment and mitigation, and provide actionable

protocols for safe handling and emergency response.

Section 1: Chemical Identity and Physicochemical
Properties
trans-3-Hydroxycyclopentanecarbonitrile is an organic compound featuring both a hydroxyl

(-OH) and a nitrile (-C≡N) functional group on a cyclopentane ring.[1] This bifunctional nature

makes it a valuable intermediate in the synthesis of pharmaceuticals and other complex
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organic molecules.[1] Understanding its physical properties is the first step in a thorough risk

assessment.

Table 1: Physicochemical Properties of trans-3-Hydroxycyclopentanecarbonitrile and

Related Compounds

Property Value Source

Chemical Formula C₆H₉NO [2]

Molecular Weight 111.14 g/mol [2][3]

CAS Number 68455-39-0 (trans isomer) [2]

Appearance Colorless to Yellow Liquid

Storage Temperature 2-8°C, under inert atmosphere

Note: Specific data such as boiling point, flash point, and solubility for the trans-isomer are not

readily available in the aggregated search results. In such cases, it is prudent to handle the

compound as having properties similar to related structures, such as being a combustible liquid

with potential volatility.

Section 2: GHS Hazard Profile: A Deconstructed
Analysis
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a universal framework for communicating hazard information.[4] For trans-3-
Hydroxycyclopentanecarbonitrile, the hazard profile is derived from its chemical structure

and data from similar compounds.

The primary toxicological concern with any nitrile compound is its potential to release cyanide

(CN⁻) in the body.[5] Cyanide is a potent chemical asphyxiant that inhibits cellular respiration,

leading to rapid and potentially fatal consequences.[5][6] The heart and central nervous system

are particularly vulnerable to this disruption of oxygen utilization.[6]

Table 2: GHS Hazard Classification for trans-3-Hydroxycyclopentanecarbonitrile
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Rationale and
Causality

Acute Toxicity,

Oral
ngcontent-ng-c2699131324="" class="ng-star-inserted">Danger

H301: Toxic if

swallowed

Based on data

for similar nitrile

compounds,

ingestion can

lead to metabolic

release of

cyanide, causing

systemic toxicity.

[7]

Skin

Corrosion/Irritatio

n

Warning
H315: Causes

skin irritation

The compound

can cause local

irritation upon

contact with the

skin.[7][8]

Serious Eye

Damage/Irritation
Warning

H319: Causes

serious eye

irritation

Direct contact

with the eyes is

expected to

cause significant

irritation.[7][8]

This table is a composite based on classifications for the compound and related nitrile

structures. Always refer to the specific SDS provided by the manufacturer for the most accurate

information.[9]

Section 3: Risk Assessment and Mitigation
Workflow
A proactive approach to safety is paramount. Before any experiment, a thorough risk

assessment must be conducted. This process is not merely a bureaucratic step but a critical

scientific exercise in foresight and control.

Step-by-Step Risk Assessment Protocol:
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Review the SDS: Obtain and read the most current SDS for the specific batch of trans-3-
Hydroxycyclopentanecarbonitrile you are using.[9]

Identify Hazards: Based on the SDS and this guide, list all potential hazards (e.g., acute oral

toxicity, skin/eye irritation).

Evaluate the Procedure: Analyze your experimental protocol. Identify steps where exposure

could occur: weighing, transferring, heating, or post-reaction workup. Consider the scale of

the reaction.

Assess Exposure Potential: Determine the likelihood and potential severity of exposure for

each step. Are you working with milligrams or grams? Is the process open to the atmosphere

or in a closed system?

Implement Control Measures: Select appropriate controls based on the hierarchy of controls

(see diagram below). This includes engineering controls, administrative controls, and

Personal Protective Equipment (PPE).

Plan for Emergencies: Know the location of safety showers, eyewash stations, and first aid

kits. Ensure an emergency response plan is in place for spills or personnel exposure.

Document: Record the risk assessment. This document is vital for training new personnel

and for procedural review.
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Risk Assessment & Mitigation Workflow

1. Review SDS & Technical Data

2. Identify Chemical Hazards
(Toxicity, Irritation)

3. Analyze Experimental Protocol
(Weighing, Transfer, Reaction)

4. Evaluate Exposure Potential
(Scale, Volatility, Duration)

5. Select & Implement Controls
(Fume Hood, PPE, SOP)

6. Formulate Emergency Plan
(Spill, Exposure, First Aid)

7. Proceed with Experiment
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PPE Selection Logic

Handling Chemical? Inhalation Risk?
Splash Risk?

No

Work in Fume Hood
Yes

Skin Contact Risk?
No

Wear Safety GogglesYes

Wear Nitrile Gloves
(Double)

Yes
Wear Lab Coat

No
Add Face ShieldHigh Risk

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate Personal Protective Equipment (PPE).

Storage and Housekeeping:
Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, as recommended at 2-8°C. It should be stored away from incompatible materials,

particularly strong acids and oxidizing agents, which could react to form highly toxic

hydrogen cyanide gas. [10]* Designated Area: Establish a designated area within the lab

specifically for working with this and other highly toxic compounds. [10]* Working Alone:

Never work with cyanide-containing compounds alone or after normal working hours. [9][10]

Section 5: Emergency Response Protocols
Rapid and correct response during an emergency can be life-saving. All personnel must be

trained on these procedures.

Personnel Exposure:
Scene Safety: Ensure the area is safe to enter. If hydrogen cyanide gas may have been

released, evacuate the area immediately and call emergency services. [6][10]2. Remove

from Exposure: Immediately remove the affected person from the contaminated area to fresh

air. [10][11]3. Call for Medical Help: Call emergency services (e.g., 911) immediately and

inform them of a potential cyanide exposure. [10]Have the SDS available for the emergency

responders. [10]4. Skin Contact: Remove all contaminated clothing immediately. [6][10]
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[11]Wash the affected skin area thoroughly with soap and copious amounts of water for at

least 15 minutes in a safety shower. [6][10]5. Eye Contact: Immediately flush the eyes with

water for at least 15 minutes at an emergency eyewash station, holding the eyelids open.

[10][12]6. Inhalation: If the person is having difficulty breathing, trained personnel should

administer 100% oxygen. [6][11]If breathing has stopped, begin cardiopulmonary

resuscitation (CPR) using a bag-valve-mask or other barrier device; do not perform mouth-

to-mouth resuscitation. [6][11]7. Ingestion: Do NOT induce vomiting. [12]If the person is

conscious, rinse their mouth with water. [12]Never give anything by mouth to an unconscious

person. [12]

Spills:
Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, absorb the liquid with an inert material (e.g., vermiculite, sand) and

place it in a sealed, labeled container for hazardous waste disposal. [13]4. Decontaminate:

Clean the spill area thoroughly.

Large Spills: For large spills, especially outside of a fume hood, evacuate the entire

laboratory, close the doors, and call emergency services and the institutional environmental

health and safety (EH&S) office. [10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.npis.org/Download/Cyanide%20Guidance.pdf
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.chemicalbook.com/msds/3-hydroxycyclobutanecarbonitrile.pdf
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://www.npis.org/Download/Cyanide%20Guidance.pdf
https://www.monash.edu/hsw/info-docs/chemical-management/first-aid-for-cyanide-poisoning
https://www.npis.org/Download/Cyanide%20Guidance.pdf
https://www.chemicalbook.com/msds/3-hydroxycyclobutanecarbonitrile.pdf
https://www.chemicalbook.com/msds/3-hydroxycyclobutanecarbonitrile.pdf
https://www.chemicalbook.com/msds/3-hydroxycyclobutanecarbonitrile.pdf
https://hkw1615e5-pic43.websiteonline.cn/upload/Cyclopentane-MSDSupdated.pdf
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2781260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Decision Flow

Incident Occurs
(Spill or Exposure)

Assess Scene Safety
(Risk of Gas?)

EVACUATE AREA
Call 911 & EH&S

Yes

Spill or Exposure?

No

Follow Spill Protocol:
Contain, Absorb, Decontaminate

Spill

Follow Exposure Protocol:
Remove, Decontaminate, First Aid

Exposure

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: A simplified decision-making flowchart for emergency incidents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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